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Compound of Interest

Compound Name: 2-Bromopropane

Cat. No.: B125204

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures and protocols for the safe handling and
disposal of 2-bromopropane waste. Adherence to these guidelines is critical to ensure
personnel safety and environmental compliance.

Hazard Identification and Safety Precautions

2-Bromopropane (isopropyl bromide) is a colorless, flammable liquid that is classified as a
hazardous substance. It is a known reproductive toxicant and is probably carcinogenic to
humans.[1] All personnel handling 2-bromopropane must be thoroughly trained on its hazards
and the proper safety procedures.

1.1 Health Hazards

Reproductive Toxicity: May damage fertility or the unborn child.[2][3]

Carcinogenicity: Classified as Group 2A, probably carcinogenic to humans by the IARC.[1]

Organ Toxicity: May cause damage to organs through prolonged or repeated exposure.[3][4]

Irritation: Causes skin and eye irritation. Inhalation can irritate the nose, throat, and lungs.[5]

1.2 Physical Hazards
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» Flammability: Highly flammable liquid and vapor.[3][6] Vapors are heavier than air and may

travel to a source of ignition and flash back.[5]

» Reactivity: Reacts with strong oxidizing agents and strong bases.[4]

Personal Protective Equipment (PPE)

The selection and use of appropriate PPE are mandatory when handling 2-bromopropane

waste.

PPE Category

Specification

Hand Protection

Wear chemical-resistant gloves. Recommended
materials include Silver Shield®/4H® and Viton.
[3] Always inspect gloves for degradation before
use and dispose of them after handling the
waste.[2][4]

Eye Protection

Chemical safety goggles and a face shield are

required.[4]

Skin and Body Protection

A flame-retardant lab coat, long pants, and
closed-toe shoes are mandatory. For larger
guantities or in case of a spill, a chemical-

resistant apron or suit should be worn.[2]

Respiratory Protection

All handling of 2-bromopropane waste must be
conducted in a certified chemical fume hood. If
the concentration of 2-bromopropane exceeds
the occupational exposure limit, a NIOSH-
approved respirator with an organic vapor
cartridge is required.[3][4]

Waste Handling and Storage

Proper segregation and storage of 2-bromopropane waste are crucial to prevent accidents

and ensure compliant disposal.

3.1 Waste Segregation
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2-bromopropane waste is classified as halogenated organic waste.[7] It must be segregated
from all other waste streams, especially non-halogenated organic waste.[8]

3.2 Waste Container Requirements

o Use a designated, properly labeled, and leak-proof container made of a compatible material
(e.g., glass or high-density polyethylene - HDPE).

e The container must be clearly labeled as "Hazardous Waste," "2-Bromopropane,” and
"Halogenated Organic Waste."

o Keep the container closed at all times, except when adding waste.[9]

o Store the waste container in a cool, dry, and well-ventilated area, away from heat, sparks,
and open flames.[2][4]

e Ensure secondary containment is in place to capture any potential leaks.

Spill Management Protocol

In the event of a 2-bromopropane spill, immediate and appropriate action is necessary to
mitigate the hazards.

4.1 Small Spills (less than 100 mL) within a Fume Hood
e Alert Personnel: Inform others in the immediate area.

o Containment: Use a spill kit absorbent material (e.g., vermiculite, dry sand) to contain the
spill.[4]

o Collection: Carefully collect the absorbed material using non-sparking tools and place it in a
designated hazardous waste container.

o Decontamination: Decontaminate the spill area with a suitable laboratory detergent and
water.

» Disposal: Dispose of all contaminated materials as halogenated organic waste.
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4.2 Large Spills (greater than 100 mL) or Spills Outside a Fume Hood

Evacuate: Immediately evacuate the area.

Isolate: Close the doors to the affected area and prevent entry.

Notify: Contact the institution's emergency response team and provide details of the spill.

Ventilate: If safe to do so, ensure the area is well-ventilated.

Disposal Procedures

2-Bromopropane waste must be disposed of as hazardous waste through a licensed disposal
company.[4] Do not pour 2-bromopropane waste down the drain.

5.1 Waste Collection

o Collect 2-bromopropane waste in a designated and properly labeled container as described
in Section 3.2.

» Do not mix with other waste streams.[4]
5.2 Final Disposal

e The primary method for the disposal of halogenated organic waste is high-temperature
incineration.

o Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the waste container.

Experimental Protocol: Waste Decontamination (for
lab equipment)

This protocol outlines a procedure for the decontamination of laboratory glassware and
equipment contaminated with small amounts of 2-bromopropane. This procedure should be
performed in a chemical fume hood with appropriate PPE.

6.1 Materials
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o Contaminated glassware/equipment

o Acetone (reagent grade)

o Deionized water

o Laboratory detergent

e Waste containers for halogenated and non-halogenated waste
6.2 Procedure

¢ |nitial Rinse: Rinse the contaminated item three times with a small amount of acetone. The
rinsate is considered halogenated organic waste and must be collected in the designated
waste container.

e Second Rinse: Rinse the item three times with deionized water. This rinsate can be disposed
of down the drain with copious amounts of water, provided local regulations allow.

e Wash: Wash the item with a laboratory detergent and water.
e Final Rinse: Rinse thoroughly with deionized water.

e Drying: Allow the item to air dry in the fume hood or place it in a drying oven.

Quantitative Data Summary
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Property Value Reference
Chemical Formula CsH7Br [10]

Molar Mass 122.99 g/mol [1]

Boiling Point 59-60 °C [1]

Melting Point -89.0 °C [1]

Flash Point -10 °C (14 °F) [1]

Density 1.31 g/mL at 20 °C [1]

Vapor Density 4.27 (Air=1) [1]
Solubility in Water 3.1g/lLat20°C [10]

Occupational Exposure Limit ACGIH TLV: 10 ppm (8-hour 3]
(for 1-Bromopropane) TWA)

Visual Workflow Diagrams
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Caption: Workflow for 2-Bromopropane Waste Handling and Disposal.
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Caption: Decision-making Workflow for 2-Bromopropane Spills.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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